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Compound of Interest

Compound Name: Blonanserin dihydrochloride

Cat. No.: B15616523

[15] Blonanserin | C23H30FN3 - PubChem Blonanserin is an atypical antipsychotic approved in
Japan in January, 2008. It offers improved tolerability as it lacks side effects such as
extrapyramidal symptoms, excessive sedation, or hypotension. As a second-generation
(atypical) antipsychotic, it is significantly more efficacious in the treatment of the negative
symptoms of schizophrenia compared to first-generation (typical) antipsychotics. Blonanserin is
a relatively new atypical antipsychotic commercialized by Dainippon Sumitomo Pharma in
Japan and Korea for the treatment of schizophrenia. Relative to many other antipsychotics,
blonanserin has an improved tolerability profile, lacking side effects such as extrapyramidal
symptoms, excessive sedation, or hypotension. As with many second-generation (atypical)
antipsychotics it is significantly more efficacious in the treatment of the negative symptoms of
schizophrenia compared to first-generation (typical) antipsychotics such as haloperidol. 1
Essential Safety and Handling Guidance for Blonanserin Dihydrochloride

For researchers, scientists, and drug development professionals, ensuring safe handling of
active pharmaceutical ingredients (APIs) like Blonanserin dihydrochloride is paramount. This
document provides immediate, essential safety and logistical information, including operational
and disposal plans, to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Blonanserin dihydrochloride is classified as harmful if swallowed.[2][3] It may also cause
long-lasting harmful effects to aquatic life.[2][3] While some sources indicate no skin or eye
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irritation, others suggest it may cause skin and eye irritation.[3] To mitigate these risks, a
comprehensive PPE strategy is essential.

led | : :

PPE Category Item Specification

) Safety Glasses with Side Must be worn at all times in the
Eye Protection ]
Shields or Goggles laboratory.

Nitrile or neoprene gloves are

recommended. Ensure gloves

Hand Protection Chemical-resistant Gloves ] )
are impermeable and resistant
to the product.

) Fully fastened to protect

Body Protection Laboratory Coat i )
against skin contact.

Use a NIOSH-approved
) ) Not generally required with respirator if dusts are
Respiratory Protection o o
adequate ventilation. generated and ventilation is
inadequate.

Safe Handling and Emergency Procedures

Adherence to proper handling protocols is critical to minimize exposure and prevent accidents.

Handling Protocols

» Engineering Controls: Handle Blonanserin dihydrochloride in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation of dust or aerosols.[3]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
breaks or leaving the laboratory.[2] Do not eat, drink, or smoke in areas where the chemical
is handled or stored.[2]

o Spill Management: In case of a spill, avoid dust formation.[3] Use personal protective
equipment.[2][3] Absorb spills with an inert material and place in a suitable, closed container
for disposal.[2][3]
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First Aid Measures

Exposure Route First Aid Procedure

If swallowed, rinse mouth with water.[2][3] Do
Ingestion NOT induce vomiting.[2] Seek immediate

medical attention.[2]

Remove contaminated clothing.[2] Wash the
Skin Contact affected area thoroughly with soap and plenty of
water.[2][3]

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting lower and upper

eyelids occasionally.[2]

Move the person to fresh air.[2][3] If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration.[2] Seek medical attention.

Disposal Plan

Proper disposal of Blonanserin dihydrochloride and contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

» Waste Characterization: All waste contaminated with Blonanserin dihydrochloride should
be considered hazardous waste.

» Containerization: Collect waste in a designated, properly labeled, and sealed container.

o Disposal Method: Dispose of waste material in accordance with all applicable federal, state,
and local environmental regulations. Do not allow the product to enter drains or waterways.

[2][3]

Workflow for Safe Handling and Disposal
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Handling Protocol

Handle in Ventilated Area Disposal Plan

Don Appropriate PPE Post-Experiment

Spill Response Post-Spill Cleanuj
Evacuate and Secure Area. H Contain Spill with Absorbent }—>| Collect and Containerize Waste KL'

Segregate Contaminated Waste Label Hazardous Waste Container

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Blonanserin dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-blonanserin-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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